2-(butylsulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 11-butylsulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• InChI: InChI=1S/C13H21N3O2S/c1-2-3-9-19(17,18)15-7-8-16-13(10-15)11-5-4-6-12(11)14-16/h2-10H2,1H3
• InChI Key: KUJMFQBYSZJRMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCN2C(=C3CCCC3=N2)C1
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

The compound belongs to the class of pyrazolo-pyrazines, which are heterocyclic compounds containing a pyrazolo[3,4-b]pyridine moiety. These compounds are known for their biological activities and are often used in medicinal chemistry.

Synthesis Analysis

The synthesis of pyrazolo-pyrazines often involves scaffold hopping and computer-aided drug design. The exact synthesis process for your specific compound might vary depending on the substituents and the desired properties.

Molecular Structure Analysis

The molecular structure of pyrazolo-pyrazines is characterized by a pyrazolo[3,4-b]pyridine core. The exact structure of your specific compound would depend on the position and nature of the butylsulfonyl group.

Chemical Reactions Analysis

Pyrazolo-pyrazines can undergo various chemical reactions depending on the substituents and reaction conditions. The exact reactions that your specific compound can undergo would need to be determined experimentally.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo-pyrazines can vary widely depending on the substituents. These properties include solubility, stability, and photophysical properties.

Mechanism of Action

The mechanism of action of pyrazolo-pyrazines often involves inhibition of certain enzymes or receptors. The exact mechanism of action for your specific compound would need to be determined through biological testing.

Future Directions

The field of pyrazolo-pyrazines is a promising area of research, particularly in medicinal chemistry. Future directions might include the synthesis of new derivatives, exploration of different biological activities, and development of more efficient synthesis methods.